4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 4-(5-formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde
• InChI: InChI=1S/C12H15N3O2/c1-10-11(8-16)2-3-12(13-10)15-6-4-14(9-17)5-7-15/h2-3,8-9H,4-7H2,1H3
• InChI Key: PYSZZTZCPGMSLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCN(CC2)C=O)C=O

Description

4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde is a heterocyclic compound featuring a pyridine ring substituted with formyl (-CHO) and methyl (-CH₃) groups at positions 5 and 6, respectively. This pyridine moiety is linked to a piperazine ring, which itself bears a carbaldehyde functional group. The compound’s dual aldehyde groups and aromatic-heterocyclic framework make it a versatile intermediate in medicinal chemistry, particularly for synthesizing inhibitors and ligands targeting enzymes such as aldo-keto reductases (AKRs) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde typically involves the reaction of 5-formyl-6-methylpyridine with piperazine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, with the addition of a base like triethylamine to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can further optimize the synthesis process, making it scalable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The formyl group can be reduced to an alcohol using reducing agents such as sodium borohydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like alkyl halides in the presence of a base.

Major Products Formed

Oxidation: 4-(5-Carboxy-6-methylpyridin-2-yl)piperazine-1-carbaldehyde.

Reduction: 4-(5-Hydroxymethyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde.

Substitution: Various substituted piperazine derivatives depending on the nucleophile used.

Scientific Research Applications

4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme inhibitors and receptor modulators.

Medicine: Investigated for its potential as a pharmacophore in drug discovery.

Industry: Utilized in the development of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde involves its interaction with specific molecular targets, such as enzymes and receptors. The formyl group can form covalent bonds with nucleophilic residues in proteins, leading to inhibition or modulation of their activity. The piperazine ring enhances the compound’s binding affinity and selectivity for its targets .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Substituent Effects

The compound’s structural analogues differ in their heterocyclic cores, substituent positions, and functional groups. Key examples include:

Pyrimidine-Based Analogues

• 4-[6-(3-Chlorophenyl)pyrimidin-4-yl]piperazine-1-carbaldehyde (): Core: Pyrimidine replaces pyridine. Substituents: 3-Chlorophenyl at position 6 of pyrimidine. Functional Groups: Single carbaldehyde on piperazine.

Piperazine Derivatives with Aromatic Moieties

• 4-(2-Naphthoyl)piperazine-1-carbaldehyde ():
  • Core : Naphthoyl group replaces pyridine.
  • Activity : Selective AKR1C1 inhibitor (Ki = 64 μM), highlighting the role of bulky aromatic groups in isoform selectivity .
• 4-(2-Chloro-6-fluorobenzyl)piperazine-1-carbaldehyde ():
  • Substituents : Chloro and fluoro atoms on the benzyl group.
  • Impact : Halogenation may enhance binding affinity via halogen bonding with target proteins.

Heterocyclic-Substituted Piperazines

• 4-[(5-Hydroxy-4-oxo-4H-pyran-2-yl)methyl]piperazine-1-carbaldehyde (): Core: Pyranone replaces pyridine.

Physical and Spectral Properties

Compound (Reference)	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Features (NMR, IR)
Target Compound	~273 (estimated)	Not reported	Expected aldehyde C=O stretch (~1664 cm⁻¹, IR)
4-[6-(3-Chlorophenyl)pyrimidin-4-yl]piperazine-1-carbaldehyde (1)	302.22	123–125	1H-NMR: δ 8.72 (s, pyrimidine H); 1664 cm⁻¹ (C=O)
4-(3-Nitrophenyl)piperazine-1-carbaldehyde (11)	235.24	Not reported	13C-NMR: δ 160.9 (aldehyde C=O)

Notes:

• The target compound’s pyridine core may confer distinct electronic effects compared to pyrimidine or benzyl analogues.
• Aldehyde functional groups in all compounds show characteristic IR stretches (~1660–1680 cm⁻¹) and NMR signals (δ 8.0–10.0 ppm for aldehyde protons).

Biological Activity

4-(5-Formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde is a compound of interest in medicinal chemistry due to its unique structural features, which include a piperazine ring and a pyridine derivative. This article explores its biological activity, including antimicrobial and anticancer properties, as well as its potential applications in drug development.

The compound has the following chemical characteristics:

• Molecular Formula : C13H14N4O
• Molecular Weight : Approximately 230.28 g/mol
• Melting Point : 126ºC
• Boiling Point : 460.8ºC at 760 mmHg

These properties indicate that the compound is stable under standard laboratory conditions, making it suitable for various biochemical applications.

Antimicrobial Properties

Research indicates that derivatives of 4-(5-formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde exhibit significant antimicrobial activity against various bacterial strains. This property is crucial for the development of new antibiotics, particularly in an era where antibiotic resistance is a growing concern. A study highlighted the efficacy of similar compounds against Gram-positive and Gram-negative bacteria, suggesting that modifications to this compound could enhance its antimicrobial potential.

Anticancer Activity

Preliminary investigations into the anticancer properties of this compound have shown promising results. In vitro studies have demonstrated that it can inhibit the proliferation of cancer cell lines, particularly those associated with breast cancer. The mechanism appears to involve the induction of apoptosis in cancer cells, which is critical for therapeutic efficacy.

A comparative analysis with known anticancer agents revealed that certain analogs of this compound exhibited synergistic effects when combined with conventional chemotherapy drugs like doxorubicin, enhancing overall cytotoxicity against resistant cancer cell lines .

Case Study 1: Antimicrobial Efficacy

In a recent study, several derivatives of 4-(5-formyl-6-methylpyridin-2-yl)piperazine were synthesized and tested against common bacterial pathogens. The results indicated that modifications to the piperazine moiety significantly influenced the antimicrobial activity. Compounds with electron-withdrawing groups showed enhanced activity compared to their electron-donating counterparts.

Case Study 2: Anticancer Synergy

A study focused on the combination of this compound with doxorubicin in MCF-7 and MDA-MB-231 breast cancer cell lines revealed a notable increase in cytotoxicity. The combination index method confirmed a synergistic effect, suggesting that this compound could be a valuable adjuvant in breast cancer therapy .

The biological activity of 4-(5-formyl-6-methylpyridin-2-yl)piperazine-1-carbaldehyde may be attributed to its ability to interact with specific enzymes and receptors within biological systems. Interaction studies suggest that it may inhibit key enzymes involved in metabolic pathways associated with cancer cell proliferation and survival.

Potential Applications

Given its biological activity, this compound has potential applications in:

• Antibiotic Development : Targeting resistant bacterial strains.
• Cancer Therapy : As an adjunct to existing chemotherapy regimens.
• Biochemical Research : As a tool for studying enzyme interactions and metabolic pathways.